Cas no 94004-97-4 (5-methoxy-N,N-dimethyl-2-phenyl-1-benzofuran-3-carboxamide)

• Product Name: 5-methoxy-N,N-dimethyl-2-phenyl-1-benzofuran-3-carboxamide
• CAS No: 94004-97-4
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 5940980
• PubChem ID: 679872
• Update Time: 2025-05-21

5-methoxy-N,N-dimethyl-2-phenyl-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-N,N-dimethyl-2-phenyl-1-benzofuran-3-carboxamide
• 5-methoxy-N,N-dimethyl-2-phenylbenzofuran-3-carboxamide
• 3-Benzofurancarboxamide, 5-methoxy-N,N-dimethyl-2-phenyl-
• Z275117518
• IDI1_009062
• Oprea1_389641
• 94004-97-4
• HMS2833O04
• SR-01000456713-1
• 5-Methoxy-2-phenyl-benzofuran-3-carboxylic acid dimethylamide
• HMS1415G07
• IFLab1_001195
• MLS001206582
• CHEMBL1880275
• F0308-0047
• AKOS000531877
• SR-01000456713
• SMR000517829

• Inchi： 1S/C18H17NO3/c1-19(2)18(20)16-14-11-13(21-3)9-10-15(14)22-17(16)12-7-5-4-6-8-12/h4-11H,1-3H3
• InChI Key： CTTUDYDDUBGGSG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC)C=C2C(C(N(C)C)=O)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on 5-methoxy-N,N-dimethyl-2-phenyl-1-benzofuran-3-carboxamide

5-Methoxy-N,N-Dimethyl-2-Phenyl-1-Benzofuran-3-Carboxamide (CAS No: 94004-97-4)

The compound 5-methoxy-N,N-dimethyl-2-phenyl-1-benzofuran-3-carboxamide, identified by the CAS registry number 94004-97-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a furan ring fused to a benzene ring. The presence of the methoxy group at position 5 and the N,N-dimethylcarboxamide group at position 3 introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and neuroprotective agents. The 5-methoxy substitution pattern in this compound has been shown to enhance its bioavailability and stability, which are critical factors for drug candidates. Additionally, the N,N-dimethyl group contributes to the lipophilicity of the molecule, potentially improving its ability to cross biological membranes.

One of the most promising applications of this compound lies in its potential as a lead molecule for designing novel therapeutics targeting specific protein kinases. Recent research has demonstrated that certain benzofuran derivatives can inhibit key enzymes involved in cellular signaling pathways, such as the MAPK/ERK pathway, which is often dysregulated in cancer cells. The 2-phenyl substituent in this compound may play a role in modulating its interaction with these targets, making it a valuable tool for further exploration in medicinal chemistry.

In terms of synthesis, the preparation of 5-methoxy-N,N-dimethyl-2-phenyl-1-benzofuran-3-carboxamide typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and amide formation. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and catalytic methods to optimize the process further.

The structural versatility of this compound also makes it an attractive candidate for material science applications. For instance, its aromaticity and conjugated system could be exploited in designing organic semiconductors or photovoltaic materials. Preliminary studies suggest that incorporating such benzofuran derivatives into polymer frameworks can enhance their electronic properties, paving the way for advanced materials with tailored functionalities.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial for its sustainable use. Recent eco-toxicological assessments have focused on evaluating its potential toxicity to aquatic organisms and soil microorganisms. These studies are essential for ensuring that any industrial applications align with environmental regulations and promote green chemistry principles.

In conclusion, 5-methoxy-N,N-dimethyl-2-phenyl-1-benzofuran-3-carboxamide (CAS No: 94004-97) represents a multifaceted molecule with diverse potential applications across various fields. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset for future research and development endeavors.